Cas no 2223043-28-3 (4-(3-Methyl-1H-pyrazol-1-yl)thiophene-2-boronic acid pinacol ester)

• Product Name: 4-(3-Methyl-1H-pyrazol-1-yl)thiophene-2-boronic acid pinacol ester
• CAS No: 2223043-28-3
• MF: C₁₄H₁₉BN₂O₂S
• MW: 290.188862085342
• CID: 5143635
• Update Time: 2025-11-01

4-(3-Methyl-1H-pyrazol-1-yl)thiophene-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-(3-Methyl-1H-pyrazol-1-yl)thiophene-2-boronic acid pinacol ester
• 1H-Pyrazole, 3-methyl-1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-thienyl]-

• Inchi： 1S/C14H19BN2O2S/c1-10-6-7-17(16-10)11-8-12(20-9-11)15-18-13(2,3)14(4,5)19-15/h6-9H,1-5H3
• InChI Key： DKRQYNOQHXVYFA-UHFFFAOYSA-N
• SMILES： N1(C2C=C(B3OC(C)(C)C(C)(C)O3)SC=2)C=CC(C)=N1

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 416.3±40.0 °C(Predicted)
• pka: 3.02±0.19(Predicted)

Additional information on 4-(3-Methyl-1H-pyrazol-1-yl)thiophene-2-boronic acid pinacol ester

Introduction to 4-(3-Methyl-1H-pyrazol-1-yl)thiophene-2-boronic acid pinacol ester (CAS No. 2223043-28-3)

4-(3-Methyl-1H-pyrazol-1-yl)thiophene-2-boronic acid pinacol ester is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and functional properties. This boronic acid derivative, with the CAS number 2223043-28-3, is particularly notable for its applications in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry. The compound's structure, featuring a thiophene ring linked to a pyrazole moiety through a methylene group, endows it with distinctive reactivity and stability, making it a valuable intermediate in the synthesis of complex molecules.

The thiophene component of this molecule contributes to its electronic characteristics, which are highly relevant in the development of organic semiconductors and optoelectronic materials. Thiophene-based compounds are widely studied for their ability to exhibit excellent charge transport properties, making them suitable for applications in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic cells. The presence of the boronic acid pinacol ester functionality further enhances its utility in cross-coupling reactions, where it serves as a versatile reagent for constructing carbon-carbon bonds under mild conditions. This reaction is particularly favored in the pharmaceutical industry for the efficient synthesis of biaryl compounds, which are prevalent in many active pharmaceutical ingredients (APIs).

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. The pyrazole ring in 4-(3-Methyl-1H-pyrazol-1-yl)thiophene-2-boronic acid pinacol ester is a key pharmacophore that has been extensively studied for its biological activity. Pyrazole derivatives are known to exhibit a wide range of biological functions, including anti-inflammatory, antimicrobial, and anticancer properties. The structural motif allows for easy modifications at various positions, enabling chemists to fine-tune the pharmacological profile of these compounds. This flexibility has led to numerous patents and publications exploring the therapeutic potential of pyrazole-based scaffolds.

The synthesis of 4-(3-Methyl-1H-pyrazol-1-yl)thiophene-2-boronic acid pinacol ester involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the functionalization of the thiophene ring followed by the introduction of the pyrazole moiety. The boronic acid pinacol ester is then formed through an elegant one-pot reaction that minimizes byproduct formation and maximizes yield. Such synthetic strategies are critical in ensuring that pharmaceutical intermediates meet the stringent purity requirements necessary for clinical trials and commercial production.

One of the most compelling aspects of this compound is its role in facilitating green chemistry initiatives. The Suzuki-Miyaura cross-coupling reaction is highly atom-economical and operates under mild conditions, often using palladium catalysts that can be recovered and reused multiple times. This aligns with the growing emphasis on sustainable chemical practices in both academic research and industrial settings. By employing 4-(3-Methyl-1H-pyrazol-1-yl)thiophene-2-boronic acid pinacol ester, researchers can achieve efficient bond-forming reactions while minimizing waste, thereby contributing to a more environmentally friendly approach to drug discovery.

Recent advancements in computational chemistry have further enhanced our understanding of how 4-(3-Methyl-1H-pyrazol-1-yl)thiophene-2-boronic acid pinacol ester behaves in different chemical environments. Molecular modeling studies have revealed insights into its interaction with transition metals during catalytic processes, providing a deeper understanding of reaction mechanisms. These computational tools are indispensable for predicting the outcomes of synthetic experiments before they are conducted in the lab, saving time and resources while improving success rates.

The pharmaceutical industry has also leveraged these insights to develop novel drug candidates based on pyrazole-thiophene hybrids. For instance, researchers have synthesized derivatives of this compound that exhibit enhanced binding affinity to target proteins involved in diseases such as cancer and neurodegeneration. By modulating the electronic properties of the thiophene ring or introducing additional functional groups into the pyrazole moiety, chemists can tailor these molecules to achieve specific pharmacological effects. Such efforts have led to several promising candidates entering preclinical development pipelines.

Another exciting application lies in the field of materials science, where 4-(3-Methyl-1H-pyrazol-1-yl)thiophene-2-boronic acid pinacol ester is being explored as a building block for advanced polymers and copolymers. The combination of thiophene's conjugated system with pyrazole's heterocyclic stability creates materials with exceptional thermal and chemical resistance. These properties make them ideal candidates for use in high-performance coatings, conductive films, and even flexible electronics. The boronic ester functionality further allows for post-synthetic modifications via cross-coupling reactions, enabling researchers to create tailored materials with specific functionalities.

The future prospects for 4-(3-Methyl-1H-pyrazol-1-yl)thiophene-2-boronic acid pinacol ester are vast and multifaceted. As synthetic methodologies continue to evolve, new applications will undoubtedly emerge, further solidifying its importance in both academic research and industrial applications. The compound's versatility as a cross-coupling reagent ensures its continued relevance in drug discovery efforts worldwide.